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Compound of Interest

Compound Name: Elsinochrome C

Cat. No.: B3028619 Get Quote

For researchers, scientists, and professionals in drug development, a deep understanding of

the structural intricacies of natural products is paramount for harnessing their therapeutic

potential. This guide provides a detailed comparative analysis of the structural differences

between two prominent perylenequinone photosensitizers, Elsinochrome C and Hypocrellin A,

supported by experimental data and methodologies.

Elsinochrome C and Hypocrellin A, both fungal metabolites, share a common

perylenequinone core, which is responsible for their characteristic photodynamic properties.[1]

[2] Despite this similarity, their distinct molecular architectures, arising from differences in their

biosynthetic pathways, lead to variations in their physicochemical and biological activities.

Core Structural Dissimilarities
The primary structural distinction between Elsinochrome C and Hypocrellin A lies in the nature

of their fused ring systems and peripheral substitutions. Elsinochrome C possesses a

hexacyclic dihydrobenzo[ghi]perylenequinone core.[1][3] In contrast, Hypocrellin A features a

hexacyclic cyclohepta[ghi]perylenequinone system, characterized by a seven-membered ring.

[1] This fundamental difference in the carbocyclic ring fused to the perylenequinone scaffold

significantly influences the overall molecular geometry and electronic properties.

Furthermore, variations in the side chains attached to this core contribute to their structural

diversity. While both molecules are heavily substituted with methoxy and hydroxyl groups, their
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specific placement and the nature of other substituents differ, impacting their solubility,

reactivity, and interaction with biological targets.

Comparative Data Presentation
The following table summarizes the key structural and molecular properties of Elsinochrome C
and Hypocrellin A, based on available spectroscopic and chemical data.

Feature Elsinochrome C Hypocrellin A

Molecular Formula C₃₀H₂₈O₁₀ C₃₀H₂₆O₁₀

Molecular Weight 548.53 g/mol 546.52 g/mol

Core Structure

Hexacyclic

dihydrobenzo[ghi]perylenequin

one

Hexacyclic

cyclohepta[ghi]perylenequinon

e

Key Functional Groups
Perylenequinone, hydroxyl,

methoxy, acetyl

Perylenequinone, hydroxyl,

methoxy, acetyl

Biosynthetic Precursor Nor-toralactone Nor-toralactone

Visualization of Structural Differences
The logical relationship between the core structures of Elsinochrome C and Hypocrellin A,

originating from a common perylenequinone intermediate, is depicted in the following diagram.
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Core Structural Divergence of Elsinochrome C and Hypocrellin A

Perylenequinone Intermediate

Elsinochrome C
(Dihydrobenzo[ghi]perylenequinone core)

 Oxidative enolate coupling
(catalyzed by ElcH) [1]

Hypocrellin A
(Cyclohepta[ghi]perylenequinone core)

 Intramolecular aldol reaction [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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